Cas no 1498993-51-3 (4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid)

• Product Name: 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• CAS No: 1498993-51-3
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• MDL: MFCD30726603
• CID: 4602483
• Update Time: 2025-10-28

4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 4,5,6,7-tetrahydro-
• 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid

• MDL： MFCD30726603
• Inchi： 1S/C7H9N3O2/c11-7(12)5-4-6-8-2-1-3-10(6)9-5/h4,8H,1-3H2,(H,11,12)
• InChI Key： JORLMYBWNUDYAT-UHFFFAOYSA-N
• SMILES： C12=CC(C(O)=O)=NN1CCCN2

Additional information on 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid

4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS No. 1498993-51-3)

The compound 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, with CAS number 1498993-51-3, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their unique structural features and potential biological activities. The molecule consists of a pyrazole ring fused to a pyrimidine ring system, with a carboxylic acid group attached at the 2-position. This structural arrangement makes it a promising candidate for various applications in drug discovery and materials science.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrimidines in medicinal chemistry due to their ability to interact with various biological targets. For instance, researchers have explored the potential of this compound as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. The carboxylic acid group in this compound is particularly significant as it can act as a hydrogen bond donor or acceptor, enhancing its binding affinity to protein targets.

In terms of synthesis, 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid can be prepared through a variety of methods. One common approach involves the condensation of appropriate starting materials under specific reaction conditions. For example, the reaction of 2-aminothiazole with carbonyl compounds in the presence of an acid catalyst can lead to the formation of the desired product. The optimization of these reaction conditions has been a focus of recent research efforts to improve yield and purity.

The pharmacological properties of this compound have also been extensively studied. In vitro assays have demonstrated its ability to inhibit certain enzymes and receptors associated with pathological conditions. For instance, studies have shown that this compound exhibits anti-inflammatory activity by modulating cytokine production. Additionally, its anti-proliferative effects on cancer cell lines suggest potential applications in oncology.

One of the most exciting developments in recent years is the use of computational chemistry to predict the biological activity of 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid. By employing molecular docking simulations and quantum mechanical calculations, researchers have been able to identify key interactions that contribute to its bioactivity. These insights have paved the way for the design of more potent analogs with improved pharmacokinetic profiles.

In conclusion,4H,5H